Cas no 842140-51-6 (3,5-Difluorobenzoylacetonitrile)
842140-51-6 structure
Product Name:3,5-Difluorobenzoylacetonitrile
CAS No:842140-51-6
MF:C9H5F2NO
MW:181.138909101486
MDL:MFCD02260784
CID:716262
PubChem ID:2758255
Update Time:2025-04-19
3,5-Difluorobenzoylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanenitrile,3,5-difluoro-b-oxo-
- 3-(3,5-difluorophenyl)-3-oxopropanenitrile
- 3,5-Difluorobenzoylacetonitrile
- 3,5-Difluoro-b-oxo-benzenepropanenitrile
- FT-0604195
- Z317041998
- EN300-67069
- AKOS000170787
- MFCD02260784
- AMY2045
- YSCK0781
- CS-0108757
- YNNWBLSXFFMWQX-UHFFFAOYSA-N
- PS-8535
- 3-(3,5-difluoro-phenyl)-3-oxo-propionitrile
- 3,5-difluorobenzoyl-acetonitrile
- DTXSID30374241
- 842140-51-6
- 3,5-difluoro-beta-oxo-benzenepropanenitrile
- SCHEMBL1989864
- C78498
- DIPHENYLPHOSPHONOACETICACIDETHYLESTER
- SY185148
-
- MDL: MFCD02260784
- Inchi: 1S/C9H5F2NO/c10-7-3-6(4-8(11)5-7)9(13)1-2-12/h3-5H,1H2
- InChI Key: YNNWBLSXFFMWQX-UHFFFAOYSA-N
- SMILES: FC1C=C(C=C(C(CC#N)=O)C=1)F
Computed Properties
- Exact Mass: 181.03400
- Monoisotopic Mass: 181.034
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.9A^2
- XLogP3: 1.7
Experimental Properties
- Density: 1.3
- Melting Point: 102-105°C
- Boiling Point: 303.7°C at 760 mmHg
- Flash Point: 137.5°C
- Refractive Index: 1.497
- PSA: 40.86000
- LogP: 2.06118
3,5-Difluorobenzoylacetonitrile Security Information
- Hazard Category Code: 36/37/38
- Safety Instruction: S26; S36/37/39
- Risk Phrases:R36/37/38
3,5-Difluorobenzoylacetonitrile Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3,5-Difluorobenzoylacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019113147-5g |
3-(3,5-Difluorophenyl)-3-oxopropanenitrile |
842140-51-6 | 95% | 5g |
$360.79 | 2023-08-31 | |
| Chemenu | CM158365-5g |
3,5-Difluorobenzoylacetonitrile |
842140-51-6 | 95% | 5g |
$309 | 2021-06-17 | |
| Fluorochem | 022383-1g |
3,5-Difluorobenzoylacetonitrile |
842140-51-6 | 96% | 1g |
£194.00 | 2022-02-28 | |
| Fluorochem | 022383-5g |
3,5-Difluorobenzoylacetonitrile |
842140-51-6 | 96% | 5g |
£654.00 | 2022-02-28 | |
| Fluorochem | 022383-25g |
3,5-Difluorobenzoylacetonitrile |
842140-51-6 | 96% | 25g |
£2362.00 | 2022-02-28 | |
| abcr | AB166979-1 g |
3,5-Difluorobenzoylacetonitrile; 96% |
842140-51-6 | 1g |
€457.50 | 2022-06-11 | ||
| abcr | AB166979-2 g |
3,5-Difluorobenzoylacetonitrile; 96% |
842140-51-6 | 2g |
€675.10 | 2022-06-11 | ||
| Chemenu | CM158365-5g |
3,5-Difluorobenzoylacetonitrile |
842140-51-6 | 95% | 5g |
$309 | 2022-06-10 | |
| Apollo Scientific | PC9047-250mg |
3,5-Difluorobenzoylacetonitrile |
842140-51-6 | 250mg |
£118.00 | 2025-02-22 | ||
| TRC | D457233-100mg |
3,5-Difluorobenzoylacetonitrile |
842140-51-6 | 100mg |
$133.00 | 2023-05-18 |
3,5-Difluorobenzoylacetonitrile Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
842140-51-6 (3,5-Difluorobenzoylacetonitrile) Related Products
- 4640-67-9(3-(4-fluorophenyl)-3-oxopropanenitrile)
- 884504-23-8(2-Methyl-5-fluorobenzoylacetonitrile)
- 71682-97-8(3,4-Difluorobenzoylacetonitrile)
- 135306-45-5(3',5'-Difluoropropiophenone)
- 31915-26-1(2-Fluorobenzoylacetonitrile)
- 21667-61-8(3-Fluorobenzoylacetonitrile)
- 40017-76-3(2,6-Difluorobenzoylacetonitrile)
- 71682-96-7(2,5-Difluorobenzoylacetonitrile)
- 842140-50-5(Benzenepropanenitrile, 3,4,5-trifluoro-b-oxo-)
- 71682-95-6(3-(2,4-Difluorophenyl)-3-oxopropanenitrile)
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk